3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-N-(3-methoxyphenyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-N-(3-methoxyphenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C22H23FN4O3 and its molecular weight is 410.449. The purity is usually 95%.
BenchChem offers high-quality 3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-N-(3-methoxyphenyl)piperidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-N-(3-methoxyphenyl)piperidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research often focuses on the synthesis and characterization of novel compounds, including their molecular structure and physicochemical properties. For example, compounds with similar structural features have been synthesized through various chemical reactions and characterized using techniques like LCMS, NMR, IR, and X-ray diffraction. Such studies provide foundational knowledge for understanding the properties and potential applications of these compounds (C. Sanjeevarayappa et al., 2015).
Biological Evaluation
Compounds with a similar structural framework have been evaluated for their biological activities, including antimicrobial, antifungal, and anthelmintic activities. These studies aim to identify new therapeutic agents by exploring the biological effects of novel chemical entities. For instance, derivatives of 1,3,4-oxadiazole have been studied for their potential as antimicrobial agents, showing moderate to good activities against various bacterial and fungal strains (Rahul P. Jadhav et al., 2017).
Antipsychotic and Neurochemical Potential
Some research investigates the neurochemical potential of related compounds, examining their affinity for dopamine and serotonin receptors. This line of research is crucial for developing new treatments for psychiatric disorders, including schizophrenia and depression. For example, novel butyrophenones with affinity for multiple dopamine and serotonin receptors have been synthesized, offering insights into the design of new antipsychotic medications (E. Raviña et al., 2000).
Antidiabetic Screening
Compounds featuring the 1,3,4-oxadiazole moiety have been screened for antidiabetic properties, particularly through α-amylase inhibition assays. This research contributes to finding new treatments for diabetes by identifying compounds that can modulate metabolic enzymes (J. Lalpara et al., 2021).
properties
IUPAC Name |
3-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]-N-(3-methoxyphenyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23FN4O3/c1-29-19-6-2-5-18(13-19)24-22(28)27-11-3-4-16(14-27)21-26-25-20(30-21)12-15-7-9-17(23)10-8-15/h2,5-10,13,16H,3-4,11-12,14H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUTZJKCZAUZRJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)N2CCCC(C2)C3=NN=C(O3)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-N-(3-methoxyphenyl)piperidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.